Gluconolactone

Specification

• Description: D-glucono-1,5-lactone is an aldono-1,5-lactone obtained from D-gluconic acid. It has a role as an animal metabolite and a mouse metabolite. It is a gluconolactone and an aldono-1,5-lactone. It is functionally related to a D-gluconic acid.; Gluconolactone is a naturally-occurring food additive used as a sequestrant, an acidifier, or a curing, pickling, or leavening agent. It is a cyclic ester of D-gluconic acid. Pure gluconolactone is a white odorless crystalline powder.; Gluconolactone is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Gluconolactone is a Calculi Dissolution Agent. The mechanism of action of gluconolactone is as an Irrigation.; Gluconolactone is a natural product found in Tetranychus urticae, Lotus burttii, and other organisms with data available.; Gluconolactone is a naturally occurring polyhydroxy acid (PHA) with metal chelating, moisturizing and antioxidant activity. Gluconolactone can be produced by enzymatic oxidation of D-glucose oxidation. Its ability in free radicals scavenging accounts for its antioxidant property. It is used in cosmetic product and as a coagulant in tofu processing. (NCI05)
• CAS No.: 90-80-2
• Molecular Formula: C6H10O6
• Molecular Weight: 178.14 g/mol
• IUPAC Name: (3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-one
• Standard InChI: InChI=1S/C6H10O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-5,7-10H,1H2/t2-,3-,4+,5-/m1/s1
• Standard InChI Key: PHOQVHQSTUBQQK-SQOUGZDYSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H](C(=O)O1)O)O)O)O
• SMILES: C(C1C(C(C(C(=O)O1)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(=O)O1)O)O)O)O
• Colorform: White crystals
• Melting Point: 155 °C /decomposes/; 151 - 155 °C